Cas no 130000-57-6 (5-Thiazolecarboxamide,2-methyl-N-(2,3,5,6-tetrachlorophenyl)-4-(trifluoromethyl)-)

• Product Name: 5-Thiazolecarboxamide,2-methyl-N-(2,3,5,6-tetrachlorophenyl)-4-(trifluoromethyl)-
• CAS No: 130000-57-6
• MF: C₁₂H₅Cl₄F₃N₂OS
• MW: 424.053107976913
• CID: 147351
• PubChem ID: 182965
• Update Time: 2025-04-19

5-Thiazolecarboxamide,2-methyl-N-(2,3,5,6-tetrachlorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,2-methyl-N-(2,3,5,6-tetrachlorophenyl)-4-(trifluoromethyl)-
• 2-methyl-N-(2,3,5,6-tetrachlorophenyl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 2-methyl-N-(2,3,5,6-tetrachlorophenyl)-4-(trifluoromethyl)-
• UNMLEGVTYHHUAB-UHFFFAOYSA-N
• DTXSID1073866
• 130000-57-6

• Inchi： 1S/C12H5Cl4F3N2OS/c1-3-20-10(12(17,18)19)9(23-3)11(22)21-8-6(15)4(13)2-5(14)7(8)16/h2H,1H3,(H,21,22)
• InChI Key： UNMLEGVTYHHUAB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1NC(C1=C(C(F)(F)F)N=C(C)S1)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 421.88315
• Monoisotopic Mass: 421.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.705
• Boiling Point: 391.1°C at 760 mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.614
• PSA: 41.99